4-Fluoro-3-phenoxybenzaldehyde

• IUPAC Name: 4-fluoro-3-phenoxybenzaldehyde
• InChI: InChI=1S/C13H9FO2/c14-12-7-6-10(9-15)8-13(12)16-11-4-2-1-3-5-11/h1-9H
• InChI Key: JDICMOLUAHZVDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=O)F
• Molecular Formula: C13H9FO2
• DSSTOX Substance ID: DTXSID0073611
• Molecular Weight: 216.21 g/mol
• CAS RN: 68359-57-9

Description

4-Fluoro-3-phenoxybenzaldehyde is a reactant used in the preparation of ring-disubstituted propyl cyano (phenyl)propenoates, which are then used as copolymers with styrene. It is a fluorinated benzaldehyde with inhibitory activity of mushroom tyrosinase.

Synthesis Analysis

The synthesis of this compound involves the reaction of a 3-bromo-4-fluorobenzaldehyde acetal with an alkali metal phenolate or alkaline earth metal phenolate in the presence of copper or a copper compound as a catalyst. The reaction is carried out in the presence of a diluent, and possibly in the presence of an auxiliary selected from alkali metal halides and carbonates and alkaline earth metal halides and carbonates, and possibly in the presence of a basic dehydrating agent, at a temperature between about 100° and 200° C.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its fluoro and phenoxy functional groups.

Chemical Reactions Analysis

This compound is a reactant in the preparation of ring-disubstituted propyl cyano (phenyl)propenoates which are then used as copolymers with styrene.

Physical And Chemical Properties Analysis

This compound is a liquid at 20 degrees Celsius. It has a density of 1.2091 g/mL at 25 °C. Its refractive index is 1.58. The boiling point is 135 °C/2 mmHg.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Process : 4-Fluoro-3-phenoxybenzaldehyde is synthesized through the Sommelet reaction, involving chlorination and reaction with hexamethylenetetramine, yielding a high purity product (Zhao Wenxian, Wang Min-can, Liu Lantao, 2005).

Applications in Insecticides

• Insecticidal Derivatives : This compound is used as a precursor in the synthesis of 1,3,4-oxadiazoles, exhibiting low insecticidal activity against certain crop pests (T. Mohan, B. Vishalakshi, K. Bhat, K. S. Rao, G. Kendappa, 2004).

Environmental and Analytical Chemistry

• Detection in Honey : A method using ultrasonically assisted extraction and gas chromatography is developed for the determination of degradation products of flumethrin in honey, including this compound (Jinhui Zhou, X. Xue, Yi Li, Jinzhen Zhang, Liming Wu, Lanzhen Chen, J. Zhao, 2007).

Pharmaceutical Research

• Anticancer Activity : Fluorinated benzaldehydes, including this compound, are used in the synthesis of combretastatins, showing potential in vitro anticancer properties (N. Lawrence, L. Hepworth, D. Rennison, A. McGown, J. Hadfield, 2003).

Material Science and Engineering

• Polymer Synthesis : Bis-aldehyde monomers derived from this compound are utilized in synthesizing electrically conductive pristine polyazomethines, showing significant electrical conductivity (A. Hafeez, Z. Akhter, J. Gallagher, N. Khan, A. Gul, Faiz Ullah Shah, 2019).

Analytical Techniques and Sensory Applications

• Chemosensors for Fluoride Detection : A study involves developing chemosensors for fluoride detection using HBT-based fluorophores, where this compound plays a key role in enhancing sensitivity towards fluoride through spectroscopic methods (Shudi Liu, Liangwei Zhang, P. Zhou, Wenyan Zan, X. Yao, Jing-Jing Yang, Ying Yang, 2015).

Safety and Hazards

4-Fluoro-3-phenoxybenzaldehyde is harmful if swallowed. It causes serious eye irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam. In case of contact with skin or eyes, it is advised to wash off with soap and plenty of water.

Mechanism of Action

Target of Action

It is known to be a reactant in the preparation of ring-disubstituted propyl cyano (phenyl)propenoates .

Mode of Action

It is used as a reactant in chemical reactions, suggesting it interacts with other compounds to form new substances .

Result of Action

As a reactant in the preparation of ring-disubstituted propyl cyano (phenyl)propenoates, it contributes to the formation of these compounds .

Action Environment

It is generally recommended to prevent the compound from entering drains or waterways, suggesting that environmental conditions could potentially affect its stability and action .

Biochemical Analysis

Biochemical Properties

4-Fluoro-3-phenoxybenzaldehyde plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with several enzymes and proteins, facilitating reactions that lead to the formation of complex molecules. For instance, it is used as a reactant in the preparation of ring-disubstituted propyl cyano (phenyl)propenoates, which are then used as copolymers with styrene . The nature of these interactions often involves the formation of covalent bonds with the active sites of enzymes, leading to the activation or inhibition of specific biochemical pathways.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in oxidative stress responses and apoptosis. Additionally, this compound can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in the levels of key metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as proteins and nucleic acids, altering their structure and function. This binding can result in the inhibition or activation of enzymes, leading to changes in biochemical pathways. For instance, the compound’s interaction with enzymes involved in oxidative stress responses can lead to the modulation of reactive oxygen species (ROS) levels within cells . Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby affecting the transcription of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to the formation of by-products that may have different biochemical activities . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell proliferation and differentiation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as enhancing certain metabolic pathways or protecting against oxidative stress. At higher doses, this compound can exhibit toxic or adverse effects, including cellular damage, inflammation, and disruption of normal physiological processes . Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced beyond a specific dosage level.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that may have distinct biochemical activities . The compound’s effects on metabolic flux and metabolite levels are significant, as it can alter the balance of key metabolic intermediates and end products. These changes can have downstream effects on cellular function and overall metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cell, this compound can localize to various cellular compartments, including the cytoplasm, nucleus, and mitochondria. Its distribution within tissues is influenced by factors such as blood flow, tissue permeability, and binding affinity to cellular components.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may be localized to the mitochondria, where it can influence mitochondrial function and energy metabolism . Additionally, this compound can interact with nuclear proteins, affecting gene expression and chromatin structure. Its localization to specific subcellular sites is essential for its role in modulating cellular processes and biochemical pathways.

Synthesis routes and methods I

Procedure details

A solution of 26 g (0.1 mol) of 4-fluoro-3-phenoxy-benzaldehyde ethyleneacetal in 60 ml of ethanol, 20 ml of water and 1 ml of concentrated hydrochloric acid was stored at room temperature for 3 hours. The ethanol was then distilled off in vacuo, and 100 ml of toluene were added to the residue. The water was separated off and the organic phase was washed twice with 50 ml of water each time, dried over sodium sulphate and evaporated in vacuo. The residue was distilled in vacuo. 19.6 g (91% of theory) of 4-fluoro-3-phenoxy-benzaldehyde were obtained in this manner in the form of a colorless oil with a boiling point of 102°-104° C./0.1 mm Hg.

Synthesis routes and methods II

Procedure details

Combine 4-fluoro-1-methyl-3-phenoxybenzene (2.43 g, 12.0 mmol), N-bromosuccinimide (4.92 g, 27.6 mmol), benzoyl peroxide (408 mg, 1.68 mmol), and carbon tetrachloride (55 mL). Heat the mixture at reflux temperature for 6.5 h and cool to 0° C. for 64 h. Filter the solids and concentrate the filtrate. Dissolve the residue in chloroform and wash with ice cold sodium carbonate solution. Dry the chloroform solution over sodium sulfate, filter and concentrate under reduced pressure. Dissolve the residue in acetonitrile (50 mL) and add 4-methylmorpholine-4-oxide (4.6 g, 39.1 mmol) and powdered 4 Å sieves (200 mg). Stir at ambient temperature for 20 h, filter and concentrate. Purify by silica gel chromatography (5%, 30% ethyl acetate/hexanes) to give 220 mg (8%) of the title compound: MS (m/e): 216 (M+).

Synthesis routes and methods III

Procedure details

After dissolving sodium metal (0.41 g, 17.8 g-atom) in ethanol (25 ml), nitropropane (1.65 g) and 4-(bromomethyl)-1-fluoro-2-phenoxybenzene (5.00 g) are added and the mixture stirred for 3.5 h. The reaction was filtered and concentrated in vacuo. The residue is taken up in ether and washed with water (10 ml). The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo. The residue is chromatographed on silica gel eluting with ether:hexane (10:90) to afford the title compound as a colorless liquid which is characterized by 1HNMR spectral analyses.

Q & A

Q1: What is the primary use of 4-Fluoro-3-phenoxybenzaldehyde in the context of these research papers?

A1: this compound serves as a key precursor in synthesizing various compounds, particularly insecticides. For instance, it's used to create isomers of 2,2-dimethyl-3-(2,2-dichlorovinyl) cyclopropanecarboxylic acid-α-cyano-3-phenoxy-4-fluorobenzyl ester, a potent insecticide []. It's also utilized in synthesizing 1,3,4-oxadiazole derivatives, some exhibiting insecticidal activity [].

Q2: How is this compound typically synthesized?

A2: One established method for synthesizing this compound is through the Sommelet reaction []. This involves several steps, starting with the chlorination of 4-fluoro-3-phenoxytoluene to produce α-chloro-4-fluoro-3-phenoxybenzaldehyde and α,α-dichloro-4-fluoro-3-phenoxybenzaldehyde. These compounds then react with hexamine in an aqueous acetic acid solution to yield the final product.

Q3: What analytical techniques are commonly employed to characterize and quantify this compound?

A3: Researchers frequently utilize a combination of techniques to confirm the structure and purity of this compound. These include:

• Gas Chromatography (GC): This method, often paired with an electron capture detector (GC-ECD), is particularly useful for determining the presence and quantity of this compound, especially at trace levels, such as in honey samples [].
• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both proton NMR (1H NMR) and carbon-13 NMR (13C NMR) provide detailed information about the compound's structure and conformation [].
• Infrared (IR) Spectroscopy: This technique helps identify functional groups present in the molecule based on their characteristic absorption patterns [].
• Mass Spectrometry (MS): This method determines the molecular weight and fragmentation pattern, providing further structural confirmation [].
• Elemental Analysis: This verifies the elemental composition of the synthesized compound, ensuring it aligns with the expected molecular formula [].

Q4: Are there any known degradation products of this compound, and if so, how are they monitored?

A4: Yes, one known degradation product is this compound cyanohydrin (FPBC) []. This compound, along with another degradation product, this compound (FPB), can be monitored in substances like honey using ultrasonically assisted extraction followed by analysis with gas chromatography equipped with an electron capture detector (GC-ECD) [].

Q5: Have any Structure-Activity Relationship (SAR) studies been conducted on this compound derivatives, and what were the findings?

A5: While the provided abstracts don't delve into specific SAR studies focused on this compound, research on its derivatives, like the synthesized 1,3,4-oxadiazoles, reveals the impact of structural modifications on insecticidal activity []. Further research exploring the SAR of this compound and its derivatives is crucial to optimize their efficacy and potentially uncover new applications.